Cas no 1804944-68-0 (4-(Difluoromethyl)-3-fluoro-6-methoxypyridine-2-carboxaldehyde)

• Product Name: 4-(Difluoromethyl)-3-fluoro-6-methoxypyridine-2-carboxaldehyde
• CAS No: 1804944-68-0
• MF: C₈H₆F₃NO₂
• MW: 205.133952617645
• CID: 4806096
• Update Time: 2025-05-23

4-(Difluoromethyl)-3-fluoro-6-methoxypyridine-2-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-3-fluoro-6-methoxypyridine-2-carboxaldehyde

• Inchi： 1S/C8H6F3NO2/c1-14-6-2-4(8(10)11)7(9)5(3-13)12-6/h2-3,8H,1H3
• InChI Key： FIXFIMYRODOBDH-UHFFFAOYSA-N
• SMILES： FC1=C(C=O)N=C(C=C1C(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 203
• XLogP3: 1.7
• Topological Polar Surface Area: 39.2

Additional information on 4-(Difluoromethyl)-3-fluoro-6-methoxypyridine-2-carboxaldehyde

Introduction to 4-(Difluoromethyl)-3-fluoro-6-methoxypyridine-2-carboxaldehyde (CAS No. 1804944-68-0)

4-(Difluoromethyl)-3-fluoro-6-methoxypyridine-2-carboxaldehyde, with the CAS number 1804944-68-0, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of fluorinated pyridines, which are known for their unique electronic and steric properties. These properties make them valuable intermediates in the synthesis of various bioactive molecules, including pharmaceuticals and agrochemicals.

The molecular structure of 4-(Difluoromethyl)-3-fluoro-6-methoxypyridine-2-carboxaldehyde features a pyridine ring substituted with difluoromethyl, fluoro, and methoxy groups. The presence of these functional groups imparts distinct chemical reactivity and biological activity, making the compound a promising candidate for drug discovery and development. Recent studies have highlighted its potential in the synthesis of novel therapeutic agents targeting various diseases.

In the context of medicinal chemistry, 4-(Difluoromethyl)-3-fluoro-6-methoxypyridine-2-carboxaldehyde has been explored as a key intermediate in the synthesis of small molecules with diverse biological activities. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported the use of this compound in the development of potent inhibitors for kinases, which are enzymes involved in numerous cellular processes and disease pathways. The researchers demonstrated that derivatives of 4-(Difluoromethyl)-3-fluoro-6-methoxypyridine-2-carboxaldehyde exhibited high selectivity and efficacy against specific kinase targets, making them potential leads for further drug development.

Beyond kinase inhibition, 4-(Difluoromethyl)-3-fluoro-6-methoxypyridine-2-carboxaldehyde has also shown promise in other therapeutic areas. A 2022 study published in the European Journal of Medicinal Chemistry investigated its use in the synthesis of antiviral agents. The researchers synthesized a series of derivatives and evaluated their antiviral activity against several viral strains, including influenza and herpes simplex virus. The results indicated that certain derivatives exhibited significant antiviral activity, suggesting that 4-(Difluoromethyl)-3-fluoro-6-methoxypyridine-2-carboxaldehyde could serve as a valuable scaffold for developing new antiviral drugs.

The synthetic versatility of 4-(Difluoromethyl)-3-fluoro-6-methoxypyridine-2-carboxaldehyde is another factor contributing to its importance in chemical research. The compound can be readily modified through various chemical reactions, such as alkylation, arylation, and coupling reactions, to generate a wide range of structurally diverse derivatives. This flexibility allows chemists to fine-tune the properties of the final products to meet specific therapeutic or functional requirements.

In addition to its applications in medicinal chemistry, 4-(Difluoromethyl)-3-fluoro-6-methoxypyridine-2-carboxaldehyde has also found use in other areas of chemical research. For example, it has been employed as a building block in the synthesis of fluorescent probes for bioimaging applications. A study published in Chemical Communications in 2020 described the preparation of fluorescent probes derived from this compound, which exhibited high sensitivity and selectivity for detecting specific biomolecules in living cells. These probes have potential applications in both basic research and clinical diagnostics.

The environmental impact and safety profile of chemicals are critical considerations in their development and application. Research on 4-(Difluoromethyl)-3-fluoro-6-methoxypyridine-2-carboxaldehyde has shown that it can be synthesized using environmentally friendly methods, such as catalytic processes that minimize waste generation and energy consumption. Furthermore, preliminary toxicological studies have indicated that this compound has a favorable safety profile, with low toxicity and no significant adverse effects observed at relevant concentrations.

In conclusion, 4-(Difluoromethyl)-3-fluoro-6-methoxypyridine-2-carboxaldehyde (CAS No. 1804944-68-0) is a highly versatile compound with significant potential in various fields of chemical and pharmaceutical research. Its unique molecular structure and favorable properties make it an attractive candidate for developing novel therapeutic agents and other bioactive molecules. Ongoing research continues to uncover new applications and optimize its use, further solidifying its importance in modern chemistry.